Cas no 1221791-55-4 (3-chloro-4-cyano-5-(trifluoromethyl)pyridine-2-carboxylic acid)
3-chloro-4-cyano-5-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-4-cyano-5-(trifluoromethyl)-2-pyridinecarboxylic acid
- 2-Pyridinecarboxylic acid, 3-chloro-4-cyano-5-(trifluoromethyl)-
- 3-chloro-4-cyano-5-(trifluoromethyl)pyridine-2-carboxylic acid
-
- Inchi: 1S/C8H2ClF3N2O2/c9-5-3(1-13)4(8(10,11)12)2-14-6(5)7(15)16/h2H,(H,15,16)
- InChI Key: DXJBLSTYOAOYAK-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)=NC=C(C(F)(F)F)C(C#N)=C1Cl
3-chloro-4-cyano-5-(trifluoromethyl)pyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 054518-500mg |
3-Chloro-4-cyano-5-(trifluoromethyl)-2-pyridinecarboxylic acid, >95% |
1221791-55-4 | >95% | 500mg |
$1,206.00 | 2021-06-27 | |
| Key Organics Ltd | AE-0707-1MG |
3-chloro-4-cyano-5-(trifluoromethyl)-2-pyridinecarboxylic acid |
1221791-55-4 | >95% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | AE-0707-5MG |
3-chloro-4-cyano-5-(trifluoromethyl)-2-pyridinecarboxylic acid |
1221791-55-4 | >95% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | AE-0707-10MG |
3-chloro-4-cyano-5-(trifluoromethyl)-2-pyridinecarboxylic acid |
1221791-55-4 | >95% | 10mg |
£63.00 | 2025-02-08 | |
| Key Organics Ltd | AE-0707-0.5G |
3-chloro-4-cyano-5-(trifluoromethyl)-2-pyridinecarboxylic acid |
1221791-55-4 | >95% | 0.5g |
£545.00 | 2025-02-08 | |
| Key Organics Ltd | AE-0707-1G |
3-chloro-4-cyano-5-(trifluoromethyl)-2-pyridinecarboxylic acid |
1221791-55-4 | >95% | 1g |
£1090.00 | 2025-02-08 | |
| Key Organics Ltd | AE-0707-5G |
3-chloro-4-cyano-5-(trifluoromethyl)-2-pyridinecarboxylic acid |
1221791-55-4 | >95% | 5g |
£4360.00 | 2025-02-08 | |
| Key Organics Ltd | AE-0707-10G |
3-chloro-4-cyano-5-(trifluoromethyl)-2-pyridinecarboxylic acid |
1221791-55-4 | >95% | 10g |
£8175.00 | 2025-02-08 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD207823-1g |
3-Chloro-4-cyano-5-(trifluoromethyl)picolinic acid |
1221791-55-4 | 95+% | 1g |
¥8792.0 | 2023-04-04 | |
| A2B Chem LLC | AI81340-1mg |
3-Chloro-4-cyano-5-(trifluoromethyl)picolinic acid |
1221791-55-4 | >95% | 1mg |
$201.00 | 2024-04-20 |
3-chloro-4-cyano-5-(trifluoromethyl)pyridine-2-carboxylic acid Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 3-chloro-4-cyano-5-(trifluoromethyl)pyridine-2-carboxylic acid
Introduction to 3-chloro-4-cyano-5-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No: 1221791-55-4)
3-chloro-4-cyano-5-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No: 1221791-55-4) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its pyridine core substituted with a chloro group at the 3-position, a cyano group at the 4-position, and a trifluoromethyl group at the 5-position, along with a carboxylic acid moiety at the 2-position, exhibits unique chemical and biological properties that make it a valuable intermediate in synthetic chemistry.
The structural features of 3-chloro-4-cyano-5-(trifluoromethyl)pyridine-2-carboxylic acid contribute to its versatility in drug discovery and development. The presence of electron-withdrawing groups such as the cyano and trifluoromethyl substituents enhances the compound's reactivity and binding affinity to biological targets. This has led to its exploration in the design of novel therapeutic agents targeting various diseases, including cancer, inflammation, and infectious disorders.
Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in medicinal applications. The trifluoromethyl group, in particular, is well-known for its ability to improve metabolic stability, lipophilicity, and binding affinity of drug candidates. Studies have demonstrated that compounds incorporating this moiety often exhibit enhanced pharmacokinetic profiles, making them more suitable for clinical development. The 3-chloro-4-cyano substitution pattern further modulates the electronic properties of the pyridine ring, enabling selective interactions with biological receptors.
In the context of drug discovery, 3-chloro-4-cyano-5-(trifluoromethyl)pyridine-2-carboxylic acid has been utilized as a key building block in the synthesis of small-molecule inhibitors. For instance, researchers have leveraged this compound to develop potent inhibitors of kinases and other enzymes involved in signal transduction pathways. The carboxylic acid functionality at the 2-position provides a handle for further derivatization, allowing chemists to tailor the properties of their lead compounds through amide bond formation or esterification.
The compound's potential in agrochemical applications is also noteworthy. Fluorinated pyridines are frequently employed in the development of pesticides and herbicides due to their improved bioavailability and resistance to degradation. The structural motifs present in 3-chloro-4-cyano-5-(trifluoromethyl)pyridine-2-carboxylic acid align well with these requirements, suggesting its utility in creating next-generation crop protection agents.
From a synthetic chemistry perspective, 3-chloro-4-cyano-5-(trifluoromethyl)pyridine-2-carboxylic acid serves as an excellent precursor for constructing more complex heterocyclic frameworks. The presence of multiple reactive sites allows for diverse functionalization strategies, enabling access to a wide range of derivatives with tailored biological activities. This flexibility has made it a favorite among synthetic chemists working on complex molecular architectures.
Recent studies have also explored the computational modeling of 3-chloro-4-cyano-5-(trifluoromethyl)pyridine-2-carboxylic acid, aiming to predict its interactions with biological targets. Molecular docking simulations have revealed that this compound can bind effectively to various protein receptors, suggesting its potential as an allosteric modulator or scaffold for structure-based drug design. These computational approaches are increasingly integral to modern drug discovery pipelines, providing rapid screening tools for identifying promising candidates.
The synthesis of 3-chloro-4-cyano-5-(trifluoromethyl)pyridine-2-carboxylic acid involves multi-step organic transformations that highlight the ingenuity of synthetic organic chemistry. Key steps typically include halogenation reactions to introduce the chloro substituent, cyanation reactions to incorporate the cyano group, and electrophilic aromatic substitution strategies for the addition of the trifluoromethyl moiety. The final step often involves carboxylation reactions to establish the carboxylic acid functionality at the 2-position. These synthetic routes showcase the interplay between classical organic transformations and modern catalytic methods.
The pharmaceutical industry continues to invest heavily in fluorinated heterocycles due to their proven success in clinical trials. Compounds derived from 3-chloro-4-cyano-5-(trifluoromethyl)pyridine-2-carboxylic acid, such as kinase inhibitors and antiviral agents, are being evaluated for their efficacy against a range of diseases. The compound's structural features not only enhance its binding affinity but also contribute to its favorable pharmacokinetic properties, making it an attractive candidate for further development.
In conclusion,3-chloro-4-cyano-5-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No: 1221791-55-4) is a multifaceted compound with significant potential in pharmaceutical and agrochemical research. Its unique structural composition enables diverse applications in drug discovery, synthetic chemistry, and crop protection. As research continues to uncover new therapeutic targets and synthetic methodologies,3-chloro-4-cyano-5-(trifluoromethyl)pyridine-2-carboxylic acid is poised to play an increasingly important role in addressing global health challenges.
1221791-55-4 (3-chloro-4-cyano-5-(trifluoromethyl)pyridine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)